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Compound of Interest

Compound Name: DMH2

Cat. No.: B607155

Disclaimer: This document provides guidance on the proper disposal of 1,2-Dimethylhydrazine.
It is intended for researchers, scientists, and drug development professionals. All waste must
be handled in accordance with local, state, and federal regulations.[1] Always consult your
institution's Environmental Health and Safety (EHS) department for specific protocols.

1,2-Dimethylhydrazine (DMH) is a hazardous chemical that requires special handling and
disposal procedures to ensure the safety of laboratory personnel and the protection of the
environment. It is classified as a carcinogen and is toxic to aquatic organisms, potentially
causing long-term adverse effects in aquatic environments.[1][2] This material and its container
must be disposed of as hazardous waste.[1]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat. In case of a spill,
immediately clean it up while wearing protective clothing. For minor spills, use dry clean-up
procedures to avoid generating dust.[1] For major spills, evacuate the area and alert
emergency responders.[1][2]

Quantitative Data for 1,2-Dimethylhydrazine

The following table summarizes key quantitative data for 1,2-Dimethylhydrazine, relevant to its
safe handling and disposal.
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Property Value Source
Oral (rat) LD50 100 mg/kg [1112]
Subcutaneous (rat) LD50 122 mg/kg [1]12]
Intraperitoneal (mouse) LD50 95 mg/kg [11[2]
Subcutaneous (mouse) LD50 25.4 mg/kg [1][2]
Subcutaneous (hamster) LD50 50 mg/kg [1][2]
Flash Point 5°F (-15°C) [3]

Lower Explosive Limit (LEL)

2% (for 1,1-Dimethylhydrazine)

[3]

Upper Explosive Limit (UEL)

95% (for 1,1-
Dimethylhydrazine)

[3]

Specific Gravity 0.83 (water = 1) [3]
Boiling Point 178°F (81°C) [3]
Melting Point -16°F (-9°C) [3]
Molecular Weight 60.12 [3]

Step-by-Step Disposal Protocol

The disposal of 1,2-Dimethylhydrazine must be managed as a hazardous waste stream. Do not

discharge it into sewers or waterways.[2]

» Containment: Place the 1,2-Dimethylhydrazine waste in a suitable, tightly closed container.

[1][3] Ensure the container is properly labeled as "Hazardous Waste" and includes the

chemical name.

» Storage: Store the waste container in a cool, well-ventilated area away from incompatible

materials.[3]

e Incompatible Materials: Avoid contact with oxidizing agents (such as perchlorates, peroxides,

nitrates), strong acids (such as hydrochloric, sulfuric, and nitric), and strong bases (such as
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sodium hydroxide and potassium hydroxide).[3] Reactions with these substances can result
in fires and explosions.[3]

o Waste Collection: Arrange for collection by your institution's authorized hazardous waste
disposal service. All waste must be handled in accordance with local, state, and federal
regulations.[1]

» Empty Containers: Empty containers may retain hazardous residue and should be treated as
hazardous waste.[1] Puncture containers to prevent re-use and dispose of them at an
authorized landfill.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1,2-
Dimethylhydrazine.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1,2-Dimethylhydrazine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures for 1,2-Dimethylhydrazine
(DMH)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607155#dmh2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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